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Compound of Interest

Compound Name: Antitubercular agent-17

Cat. No.: B12400938 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of potent antitubercular agents, herein referred to as "Antitubercular Agent-17," within a

laboratory setting. The following procedures are designed to minimize exposure risk to

researchers, scientists, and drug development professionals.

Hazard Assessment and Control
Antitubercular Agent-17 is a potent pharmaceutical compound. The primary routes of

exposure are inhalation of airborne particles and dermal contact. A thorough risk assessment

must be conducted before any handling of the material.

Occupational Exposure Limits (OELs) for Common Antitubercular Drugs:

Compound OEL (8-hour TWA) STEL (15-minute) Carcinogenicity

Isoniazid 0.1 mg/m³ Not Established IARC Group 2B

Rifampicin 0.5 mg/m³ Not Established Not Classified

Ethambutol 5 mg/m³ 10 mg/m³ Not Classified

Pyrazinamide 10 mg/m³ Not Established Not Classified
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TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; IARC: International Agency

for Research on Cancer. Data is representative and should be confirmed for specific agents.

Required Personal Protective Equipment (PPE)
The selection of PPE is critical to ensure operator safety. The following table outlines the

minimum required PPE for handling Antitubercular Agent-17.

Body Part PPE Specification Standard Purpose

Respiratory

Full-face elastomeric

respirator with P100

(or FFP3) cartridges

NIOSH or EN 149
To prevent inhalation

of airborne particles.

Hands

Double-gloving: inner

nitrile glove, outer

nitrile or latex glove

ASTM D6319

To prevent dermal

absorption. Outer

glove is removed first.

Eyes

Chemical splash

goggles or full-face

respirator

ANSI Z87.1

To protect eyes from

splashes and airborne

particles.

Body

Disposable, solid-

front, back-tying gown

with elastic cuffs

AAMI Level 2

To protect skin and

clothing from

contamination.

Feet

Disposable shoe

covers over closed-

toe shoes

N/A

To prevent tracking of

contamination outside

the work area.

Experimental Protocols: Donning and Doffing PPE
Donning Sequence:

Hand Hygiene: Wash hands thoroughly with soap and water.

Shoe Covers: Put on the first shoe cover, then the second.

Inner Gloves: Don the first pair of nitrile gloves.
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Gown: Put on the disposable gown, ensuring it is tied securely at the back.

Respirator: Perform a seal check on the full-face respirator.

Outer Gloves: Don the second pair of gloves, ensuring they go over the cuffs of the gown.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves, turning them inside out.

Gown: Untie the gown and pull it away from the body, turning it inside out as it is removed.

Hand Hygiene: Perform hand hygiene.

Shoe Covers: Remove shoe covers.

Respirator: Remove the full-face respirator.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Wash hands thoroughly with soap and water.

Preparation Work Zone Decontamination

Enter Ante-Room Perform Hand Hygiene Don Shoe Covers Don Inner Gloves Don Gown Don Respirator
(Perform Seal Check) Don Outer Gloves Enter LaboratoryProceed to Work Handle Antitubercular

Agent-17
Exit Laboratory to

Designated Doffing Area
Work Complete Remove Outer Gloves Remove Gown Perform Hand Hygiene Remove Shoe Covers Remove Respirator Remove Inner Gloves Final Hand Hygiene

Click to download full resolution via product page

Caption: PPE donning, work, and doffing workflow for handling potent compounds.

Disposal Plan
All disposable PPE and materials that have come into contact with Antitubercular Agent-17
are considered hazardous waste.

Disposal Workflow:
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Segregation: At the point of use, all contaminated waste must be placed in a designated,

labeled, and sealed hazardous waste container.

Container: The container must be a rigid, puncture-proof container with a secure lid.

Labeling: The container must be clearly labeled with "Hazardous Pharmaceutical Waste," the

name of the agent, and the date.

Storage: Store the sealed container in a designated, secure area away from general

laboratory traffic.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company in accordance with local, state, and federal regulations.

Contaminated Material
(PPE, consumables)

Place in Labeled
Hazardous Waste Container

Securely Seal Container

Store in Designated
Secure Area

Arrange for Certified
Hazardous Waste Disposal

Disposal Complete
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Caption: Step-by-step disposal plan for contaminated materials.

To cite this document: BenchChem. [Standard Operating Procedure: Personal Protective
Equipment for Handling Potent Antitubercular Agents]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12400938#personal-protective-
equipment-for-handling-antitubercular-agent-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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